Cas no 1135815-14-3 (3-(4-Bromo-2-fluorophenyl)-1H-pyrazol-5-ylamine)

• Product Name: 3-(4-Bromo-2-fluorophenyl)-1H-pyrazol-5-ylamine
• CAS No: 1135815-14-3
• MF: C₉H₇BrFN₃
• MW: 256.074383974075
• MDL: MFCD09951350
• CID: 4572497
• Update Time: 2025-08-02

3-(4-Bromo-2-fluorophenyl)-1H-pyrazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-fluorophenyl)-1H-pyrazol-5-ylamine
• 1H-Pyrazol-3-amine, 5-(4-bromo-2-fluorophenyl)-

• MDL： MFCD09951350
• Inchi： 1S/C9H7BrFN3/c10-5-1-2-6(7(11)3-5)8-4-9(12)14-13-8/h1-4H,(H3,12,13,14)
• InChI Key： FUSCONHWDMPLCT-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(Br)C=C2F)=CC(N)=N1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 465.8±45.0 °C at 760 mmHg
• Flash Point: 235.5±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(4-Bromo-2-fluorophenyl)-1H-pyrazol-5-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Bromo-2-fluorophenyl)-1H-pyrazol-5-ylamine

Introduction to 3-(4-Bromo-2-fluorophenyl)-1H-pyrazol-5-ylamine (CAS No. 1135815-14-3)

3-(4-Bromo-2-fluorophenyl)-1H-pyrazol-5-ylamine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1135815-14-3, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates both bromine and fluorine substituents on a phenyl ring, which are strategically positioned to interact with biological targets in a highly specific manner.

The pyrazole core of 3-(4-Bromo-2-fluorophenyl)-1H-pyrazol-5-ylamine is a heterocyclic aromatic ring system that is widely recognized for its versatility in medicinal chemistry. Pyrazole derivatives have been extensively studied for their ability to modulate various biological pathways, making them valuable scaffolds for drug discovery. The presence of the bromo and fluoro groups on the adjacent phenyl ring enhances the compound's pharmacological profile by influencing its solubility, metabolic stability, and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzyme-driven pathways implicated in cancer and inflammatory diseases. The structural features of 3-(4-Bromo-2-fluorophenyl)-1H-pyrazol-5-ylamine make it a promising candidate for such applications. Specifically, the bromine atom can serve as a handle for further chemical modifications, allowing for the synthesis of more complex derivatives with enhanced biological activity. Additionally, the fluorine atom can improve the compound's metabolic stability, reducing the likelihood of rapid degradation in vivo.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more sophisticated pharmacophores. Researchers have leveraged its structural framework to develop novel inhibitors that exhibit high selectivity for specific disease-related targets. For instance, studies have demonstrated that derivatives of 3-(4-Bromo-2-fluorophenyl)-1H-pyrazol-5-ylamine can inhibit the activity of certain tyrosine kinases, which are overexpressed in various cancer types. This inhibition has been linked to reduced tumor growth and improved patient outcomes in preclinical models.

The< strong>fluorine-containing moiety in particular has been extensively studied for its ability to modulate drug-receptor interactions. Fluorine atoms can influence both the electronic properties and steric environment of a molecule, leading to enhanced binding affinity and selectivity. In the context of 3-(4-Bromo-2-fluorophenyl)-1H-pyrazol-5-ylamine, the fluorine atom is positioned such that it can engage with specific pockets on biological targets, thereby enhancing the compound's efficacy.

Moreover, the< strong>bromo substituent provides an additional site for chemical modification, enabling researchers to fine-tune the pharmacological properties of derivatives. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce new functional groups at the bromine position, expanding the chemical space available for drug discovery. These modifications have led to several promising candidates that are currently undergoing further investigation in clinical trials.

The synthesis of 3-(4-Bromo-2-fluorophenyl)-1H-pyrazol-5-ylamine involves a series of well-established organic reactions that highlight its accessibility as a building block for more complex molecules. The process typically begins with the preparation of halogenated pyrazole intermediates, followed by functional group interconversion and coupling reactions to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both academic research and industrial applications.

In conclusion, 3-(4-Bromo-2-fluorophenyl)-1H-pyrazol-5-ylamine (CAS No. 1135815-14-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of< strong>pyrazole,< strong>bromo, and< strong>fluorine substituents makes it an attractive scaffold for developing novel drug candidates targeting various diseases. As research continues to uncover new biological pathways and therapeutic strategies, compounds like this are poised to play a crucial role in shaping the future of medicine.